Cas no 348-67-4 (Methionine)

• Product Name: Methionine
• CAS No: 348-67-4
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD00002622
• CID: 36979
• PubChem ID: 24897327
• Update Time: 2025-11-01

Methionine Chemical and Physical Properties

Names and Identifiers

• D-Methionine
• (r)-2-amino-4-(methylmercapto)butyric acid
• d-2-amino-4-(methylthio)butyric acid
• MRX-1024
• (2R)-2-amino-4-methylsulfanylbutanoic acid
• H-D-Met-OEt.HCl
• H-D-Met-OH
• (R)-2-Amino-4-(methylmercapto)butyric acid (D-2-Amino-4-(methylthio)butanoic acid
• D-Methionin
• R-Methionine
• D-2-Amino-4-(methylthio)butanoic acid
• (R)-Methionine
• methionine
• D-Metionien
• METHIONINE, D-
• (R)-2-amino-4-(methylthio)butanoic acid
• (2R)-2-amino-4-(methylsulfanyl)butanoic acid
• Methionine D-
• FFEARJCKVFRZRR-SCSAIBSYSA-N
• MED
• D-Metionien [Australian]
• 868496F25R
• L-Methio
• AC-12369
• HY-13694
• MFCD00002622
• (R)-2-Amino-4-methylsulfanyl-butyric acid
• METHIONINE D-FORM [MI]
• EN300-72154
• C00855
• AKOS015852500
• s4494
• BDBM50463194
• NCGC00163337-01
• CS-7880
• DS-15125
• M0102
• S-METHYL-D-HOMOCYSTEINE
• UNII-868496F25R
• bmse000450
• AM81977
• NSC 45689
• D-Methionine;MRX-1024
• DTXSID90883369
• 348-67-4
• D-Met
• SCHEMBL126688
• AC-8661
• D-Methionine, >=98% (HPLC)
• L-Methionine;
• Q-101531
• DB02893
• Methionine d-form
• NS00079639
• EINECS 206-483-6
• J-300192
• CHEBI:16867
• CHEMBL1234268
• NSC-45689
• Q27093862
• D-Methionine, puriss., >=99.0% (NT)
• D-Met-OH
• A822453
• Z1147215595
• DB-038140
• (R)-Methionine; MRX 1024; NSC 45689; S-Methyl-D-homocysteine
• M02939
• Methionine

• MDL： MFCD00002622
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： FFEARJCKVFRZRR-SCSAIBSYSA-N
• SMILES： S(C)CC[C@H](C(=O)O)N
• BRN： 1722293

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: Not available
• Density: 1.113 (estimate)
• Melting Point: 273-275 ºC
• Boiling Point: 306.9℃ at 760 mmHg
• Flash Point: 139.4℃
• Refractive Index: 1.5216 (estimate)
• Solubility: 53 g/L (20°C)
• Water Partition Coefficient: 53 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 88.62000
• LogP: 0.85170
• Merck: 14,5975
• Specific Rotation: -24 º (c=8, 6N HCl)
• Solubility: Not available
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Methionine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• RTECS：PD0455000
• Hazardous Material Identification：
• Risk Phrases：R33
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methionine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methionine

Methionine (CAS No. 348-67-4): A Comprehensive Overview of its Role in Modern Biochemistry and Medicine

Methionine, a sulfur-containing essential amino acid, is widely recognized for its critical functions in biological systems. With the chemical formula C₅H₁₁NO₂S, it holds the CAS number 348-67-4, which uniquely identifies it in the scientific community. This compound is not only a fundamental building block for proteins but also plays a pivotal role in various metabolic processes. The importance of Methionine (CAS No. 348-67-4) has been extensively studied, leading to numerous applications in pharmaceuticals, nutrition, and biotechnology.

The structural uniqueness of Methionine (CAS No. 348-67-4) lies in its side chain, which contains a thioether group. This feature makes it particularly valuable in enzymatic reactions and protein synthesis. Recent research has highlighted its role in the initiation of protein translation, where it serves as the start codon's corresponding amino acid. The sulfur atom in Methionine (CAS No. 348-67-4) also contributes to its antioxidant properties, making it a subject of interest in anti-aging and neuroprotective therapies.

In the realm of pharmaceuticals, Methionine (CAS No. 348-67-4) has been explored for its potential in treating various diseases. For instance, studies have demonstrated its role in liver health, where it aids in detoxification processes and supports liver regeneration. The compound's ability to enhance glutathione production—a key antioxidant—has sparked interest in its use for mitigating oxidative stress-related conditions. Additionally, Methionine (CAS No. 348-67-4) has been investigated for its potential benefits in cardiovascular health, with preliminary findings suggesting its involvement in cholesterol metabolism.

The nutritional significance of Methionine (CAS No. 348-67-4) cannot be overstated. As an essential amino acid, it must be obtained through diet, making it a crucial component of balanced nutrition plans. Its role in methylation reactions is particularly noteworthy, as these reactions are fundamental to DNA synthesis and repair. Researchers have also observed that adequate Methionine (CAS No. 348-67-4) intake may support cognitive function by influencing neurotransmitter pathways.

Advances in biotechnology have further expanded the applications of Methionine (CAS No. 348-67-4). In agricultural settings, it is used as a supplement to enhance plant growth and yield by improving nitrogen utilization efficiency. This application not only benefits crop productivity but also contributes to sustainable farming practices. In industrial biotechnology, Methionine (CAS No. 348-67-4) serves as a precursor for synthesizing other sulfur-containing compounds used in fragrances and pharmaceuticals.

The therapeutic potential of Methionine (CAS No. 348-67-4) continues to be a focus of clinical research. Ongoing studies are exploring its efficacy in managing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress and protein misfolding are key pathological features. The compound's ability to modulate these processes has led to promising results in preclinical trials, warranting further investigation into its clinical applications.

In conclusion, Methionine (CAS No. 348-67-4) is a multifaceted compound with far-reaching implications across biochemistry, medicine, and biotechnology. Its structural features and biological functions make it indispensable for maintaining health and treating various conditions. As research progresses, the full spectrum of Methionine's benefits is expected to be uncovered, solidifying its position as a cornerstone of modern biochemical applications.